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Compound of Interest

Compound Name: Thiencarbazone

Cat. No.: B109821

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of
Thiencarbazone-methyl in environmental samples. The primary focus is on the highly sensitive
and selective Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) technique,
which is the industry standard for this type of analysis. A general protocol for High-Performance
Liquid Chromatography with Ultraviolet detection (HPLC-UV) is also provided as a potential
screening method.

Overview and Analyte Information

Thiencarbazone-methyl is a sulfonyl-amino-carbonyl-triazolinone herbicide used for the control
of grassy and broadleaf weeds.[1] Its chemical structure and properties are summarized below.

Parameter Value

methyl 4-[[[(4,5-dihydro-3-methoxy-4-methyl-5-
oxo-1H-1,2,4-triazol-1-

IUPAC Name ]
yl)carbonylJamino]sulfonyl]-5-methyl-3-
thiophenecarboxylate

CAS Number 317815-83-1

Molecular Formula C12H14N40O7S2

Molecular Weight 390.39 g/mol
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Recommended Analytical Technique: LC-MS/MS

LC-MS/MS is the preferred method for the quantification of Thiencarbazone-methyl due to its

high sensitivity, selectivity, and applicability to complex matrices such as soil and water.

Quantitative Data Summary

The following tables summarize the quantitative performance of a validated LC-MS/MS method

for the determination of Thiencarbazone-methyl.

Table 1: Linearity and Limits of Quantification

. . . Limit of
. Linearity Correlation .
Analyte Matrix . Quantification
Range (mglL) Coefficient (r?)
(LOQ)

Thiencarbazone-

Water 0.001-0.1 >0.995 0.1 pg/L
methyl
Thiencarbazone- ) )

Soil & Sediment 0.001-0.1 >0.995 0.5 pg/kg

methyl

Table 2: Recovery and Precision Data

Average Recovery

Relative Standard

Matrix Spiked Level (%) Deviation (RSD,
n=5) (%)

Water 0.1 pg/L 75.5-104 1.4-8.6

1 pg/L 75.5 - 104 1.4-8.6

10 pg/L 75.5-104 14-8.6

Soil & Sediment 0.5 pg/kg 75.4 - 105 15-9.7

5 pg/kg 75.4 - 105 15-9.7

50 ug/kg 75.4 - 105 15-9.7
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Experimental Protocols: LC-MS/MS

Water Samples:

Acidify the water sample with formic acid.

Perform solid-phase extraction (SPE) using an HLB cartridge for cleanup and concentration.

Elute the analyte from the SPE cartridge.

The eluate is then ready for LC-MS/MS analysis.

Soil and Sediment Samples:

» Extract the sample with acidified acetonitrile.

o Clean up the extract using a primary secondary amine (PSA) cartridge.

e The cleaned extract is then ready for LC-MS/MS analysis.

Soil/Sediment Sample Preparation

. . Extract with
( Soil/Sediment Sample )—»[ Acidified Acetonitrile PSA Cleanup w

Water Sample Preparation

AC|d|fy with HLB SPE |
Water Sample Formic ACId m w

LC-MS/MS Analysis Workflow

Prepared Sample HPLC Separation Mass Spectrometry MRM Detection Quantification
(from SPE or PSA Cleanup) (C18 Column) (ESI Negative Mode) (391.0 -> 229.9, 129.7)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b109821?utm_src=pdf-custom-synthesis
https://www.epa.gov/sites/default/files/2014-12/documents/47070114-thiencarbazone-ecm-water.pdf
https://www.benchchem.com/product/b109821#analytical-standards-for-thiencarbazone-methyl-quantification
https://www.benchchem.com/product/b109821#analytical-standards-for-thiencarbazone-methyl-quantification
https://www.benchchem.com/product/b109821#analytical-standards-for-thiencarbazone-methyl-quantification
https://www.benchchem.com/product/b109821#analytical-standards-for-thiencarbazone-methyl-quantification
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b109821?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

